Cas no 40656-70-0 (2-(4,6-dichloroimidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol)

2-(4,6-dichloroimidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol structure
40656-70-0 structure
Product Name:2-(4,6-dichloroimidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
CAS No:40656-70-0
MF:C11H11Cl2N3O4
MW:320.128740549088
CID:926046
PubChem ID:296449
Update Time:2025-04-19

2-(4,6-dichloroimidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2-(4,6-dichloroimidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • 1-(4,6-Dichloro-1,3,5-triazin-2-yl)pyrene
    • 14293_FLUKA
    • 2,4-dichloro-6-(pyren-1-yl)-1,3,5-triazine
    • 4,6-Dichloro-2-(1-pyrenyl)-1,3,5-triazine
    • AC1L2RH4
    • AC1Q3PSF
    • EINECS 221-754-9
    • PyTC2
    • 40656-70-0
    • DTXSID00961046
    • NSC166607
    • 5172-36-1
    • 4,6-Dichloro-1-pentofuranosyl-1H-imidazo[4,5-c]pyridine
    • NSC-166607
    • Inchi: 1S/C11H11Cl2N3O4/c12-6-1-4-7(10(13)15-6)14-3-16(4)11-9(19)8(18)5(2-17)20-11/h1,3,5,8-9,11,17-19H,2H2
    • InChI Key: VPKNMXZYYVWGCK-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=C(N=1)Cl)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

  • Exact Mass: 319.01283
  • Monoisotopic Mass: 319.0126612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 100.63
  • LogP: 0.34960
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